Cas no 153559-43-4 (4-Pyridinecarboxylicacid, 2-(chlorocarbonyl)-, methyl ester)

• Product Name: 4-Pyridinecarboxylicacid, 2-(chlorocarbonyl)-, methyl ester
• CAS No: 153559-43-4
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• CID: 98878
• PubChem ID: 45081772
• Update Time: 2025-04-18

4-Pyridinecarboxylicacid, 2-(chlorocarbonyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-(chlorocarbonyl)-, methyl ester
• methyl 2-carbonochloridoylpyridine-4-carboxylate
• 4-Pyridinecarboxylicacid,2-(chlorocarbonyl)-,methylester(9CI)
• Methyl 2-(chlorocarbonyl)pyridine-4-carboxylate
• methyl 2-(chlorocarbonyl)isonicotinate
• 153559-43-4
• SCHEMBL1759324
• DTXSID80664841
• VGSDPFZEZHSFPQ-UHFFFAOYSA-N

• Inchi： 1S/C8H6ClNO3/c1-13-8(12)5-2-3-10-6(4-5)7(9)11/h2-4H,1H3
• InChI Key： VGSDPFZEZHSFPQ-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=O)OC)C=CN=1)=O

Computed Properties

• Exact Mass: 199.004
• Monoisotopic Mass: 199.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.3A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids